Cas no 1261847-50-0 (5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol)

• Product Name: 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol
• CAS No: 1261847-50-0
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4992435
• Update Time: 2025-05-25

5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol

• Inchi： 1S/C14H10ClF3O/c15-12-6-3-10(8-19)13(7-12)9-1-4-11(5-2-9)14(16,17)18/h1-7,19H,8H2
• InChI Key： QIHHRDBXBFDJGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol

5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261847-50-0)

The compound 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261847-50-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, and the presence of a trifluoromethyl group at the 4' position and a chlorine atom at the 5 position on the aromatic rings. The hydroxymethyl group (-CH₂OH) attached to the benzene ring further enhances its functional versatility.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials, particularly in the field of electronics and optoelectronics. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl groups significantly influences the electronic properties of the molecule, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These groups not only modulate the energy levels of the molecule but also improve its stability under thermal and photochemical conditions.

The synthesis of 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, and hydroxylation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern material science applications.

In terms of physical properties, this compound exhibits a melting point of approximately 135°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran is moderate, which facilitates its use in various chemical reactions and purification processes.

One of the most promising applications of 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol is in the development of high-efficiency OLEDs. The molecule's ability to act as an electron transport layer material has been extensively studied, with recent research demonstrating its potential to enhance device performance by improving charge carrier mobility and reducing operational voltage.

Moreover, this compound has shown potential in drug discovery due to its unique pharmacokinetic properties. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant activities, making it a candidate for further investigation in therapeutic applications.

In conclusion, 5-Chloro-4'-(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261847-50-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable electronic and physical properties, positions it as a valuable tool in both academic research and industrial development.